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Compound of Interest

Compound Name: AU1235

Cat. No.: B15564615

Essential Safety and Handling Guide for AU1235

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling the MmpL3 inhibitor, AU1235. Adherence to these guidelines is
critical for ensuring personal safety and maintaining a secure laboratory environment.

Immediate Safety and Handling Precautions

Before working with AU1235, it is imperative to consult the manufacturer's Safety Data Sheet
(SDS). While a specific SDS for AU1235 is not publicly available, safety precautions for similar
adamantyl urea compounds should be followed. Always handle this compound in a well-
ventilated area, preferably within a chemical fume hood, to minimize inhalation of dust or
aerosols[1].

Personal Protective Equipment (PPE):

The following personal protective equipment should be worn at all times when handling
AU1235:

o Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles as
described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or European
Standard EN166]2].
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» Hand Protection: Chemical-resistant gloves (e.qg., nitrile or latex) are mandatory to prevent

skin contact[1][2].

o Body Protection: A lab coat or other appropriate protective clothing is required to prevent skin

exposure[1][2].

Storage and Stability

Proper storage of AU1235 is crucial to maintain its potency and ensure safety.

Storage Condition

Solid AU1235

AU1235 Stock Solutions
(in DMSO)

Long-Term Storage

Store at -20°C for up to 3

years.

Aliquot into single-use vials to
avoid repeated freeze-thaw
cycles. Store at -80°C for up to
2 years or -20°C forupto 1
year[3].

Short-Term Storage

Store at 4°C for up to 2 years.

Aliguots can be stored at 4°C

for up to a week[4].

Light and pH Sensitivity

Store in light-protected vials

(e.g., amber) to prevent

potential photodegradation[4].

Most stable in a pH range of 4-
8. Stability decreases at more
acidic or alkaline pH values[4].
It is recommended to prepare
fresh dilutions in your assay
medium for each

experiment[4].

Solvent for Stock Solution

N/A

High-quality, anhydrous
dimethyl sulfoxide (DMSO) is

the recommended solvent[4].

Operational Plan: Handling and Experimental Use

o Preparation of Stock Solutions:
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o Dissolve solid AU1235 in anhydrous DMSO to the desired concentration. If precipitation is
observed, gentle warming and/or sonication can be used to aid in redissolving the
compound[4].

o Experimental Dilutions:

o Perform serial dilutions of the DMSO stock solution in the appropriate assay medium.
e Handling Precautions during Experiments:

o Use with adequate ventilation and minimize dust generation and accumulation[2].

o Avoid contact with eyes, skin, and clothing[2].

o Wash hands thoroughly after handling[2].

Disposal Plan: Step-by-Step Protocol

All materials contaminated with AU1235 must be treated as hazardous chemical waste and
disposed of in accordance with local, state, and federal regulations[1].

» Waste Identification and Segregation:

o lIdentify all waste streams containing AU1235, including unused product, solutions, and
contaminated labware (e.g., pipette tips, vials, gloves)[1].

o Segregate AU1235 waste from other laboratory waste[1].

» Containerization:
o Use a dedicated, properly labeled, and leak-proof container for all AU1235 waste[1].
o The label should clearly indicate "Hazardous Waste" and "AU1235 Waste"[1].

o Disposal of Unused Product:

o Carefully transfer any unused solid AU1235 into the designated hazardous waste
container. Do not dispose of it down the drain or in regular trash[1].
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» Disposal of Solutions:

o Collect all agueous and solvent-based solutions containing AU1235 in a designated liquid
hazardous waste container[1].

e Decontamination of Labware:

o Rinse non-disposable glassware and equipment that has been in contact with AU1235
with a suitable solvent (e.g., ethanol or acetone) in a well-ventilated area[1].

o Collect the rinse solvent as hazardous waste[1].
o After the solvent rinse, wash the labware with soap and water[1].
» Final Disposal:
o Securely seal the waste container when it is no more than 80% full[1].

o Arrange for collection and disposal through your institution's approved hazardous waste

management vendor[1].

Emergency Procedures

Based on the SDS for a similar compound, N-(1-Adamantyl)-Urea, the following first aid
measures are recommended in case of exposure.
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Exposure Route First Aid Measures

Remove from exposure and move to fresh air
) immediately. If not breathing, give artificial
Inhalation I L .
respiration. If breathing is difficult, give oxygen.

Get medical aid[2].

Get medical aid. Flush skin with plenty of water
. for at least 15 minutes while removing
Skin Contact _ _ _
contaminated clothing and shoes. Wash clothing

before reuse[2].

Flush eyes with plenty of water for at least 15
Eye Contact minutes, occasionally lifting the upper and lower

eyelids. Get medical aid[2].

Never give anything by mouth to an
) unconscious person. Get medical aid. Do NOT
Ingestion i . i )
induce vomiting. If conscious and alert, rinse

mouth and drink 2-4 cupfuls of milk or water[2].

Workflow for Safe Handling and Disposal of AU1235
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4 )

Preparation & Handling

Start: Receive AU1235

Don Personal Protective Equipment
(Gloves, Goggles, Lab Coat)

Work in a Chemical Fume Hood

Prepare Stock Solution (DMSO)

Store Appropriately
(-20°C or -80°C)

Experimentation

Conduct Experiment

Disposal

Decontaminate Glassware

Segregate AU1235 Waste Collect Rinse as Hazardous Waste

Use Labeled Hazardous Waste Container

Dispose of Solid Waste Dispose of Liquid Waste

Arrange for Professional Disposal

Click to download full resolution via product page

Caption: Workflow for the safe handling, use, and disposal of AU1235 in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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